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Compound of Interest

Compound Name: 3,4-Diaminofurazan

Cat. No.: B049099 Get Quote

Introduction

3,4-Diaminofurazan (DAF) is a pivotal precursor in the synthesis of high-energy-density

materials. The introduction of nitro groups onto the furazan ring or the amino functionalities

significantly enhances the energetic properties of the resulting compounds. This document

provides detailed experimental protocols for two key nitration products of DAF: 3-amino-4-

nitrofurazan (ANF) and 3,4-dinitraminofurazan (DNAF). These protocols are intended for use

by researchers and scientists in the fields of chemistry and drug development with appropriate

laboratory safety measures in place.

Protocol 1: Synthesis of 3-Amino-4-nitrofurazan
(ANF) via Oxidation
This protocol details the synthesis of 3-amino-4-nitrofurazan (ANF) from 3,4-diaminofurazan
(DAF) through an oxidation reaction, which effectively converts one of the amino groups to a

nitro group.

Experimental Protocol

The synthesis of ANF from DAF involves an oxidation process using a hydrogen peroxide-

based system.[1][2]

Reagent Preparation: Prepare a mixture of 132 mL of 30% hydrogen peroxide (H₂O₂) and

10.9 g of sodium tungstate (Na₂WO₄) in a reaction vessel.[2]
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Reaction Setup: Heat the prepared mixture to 30°C.[2]

Substrate Addition: In a separate container, prepare a mixture of 6.6 g of 3,4-
diaminofurazan (DAF) and 43 mL of methanesulfonic acid (CH₃SO₃H).[2]

Reaction Execution: Add the DAF-methanesulfonic acid mixture to the heated hydrogen

peroxide-sodium tungstate solution at a constant rate of 1 mL/min.[2]

Reaction Monitoring: Maintain stirring of the reaction mixture for 3.5 hours after the addition

is complete.[2]

Work-up and Isolation: The reaction produces ANF and a by-product, 3,3'-diamino-4,4'-

azofuroxide (DAOAF).[2][3] The product mixture is then subjected to separation, washing,

extraction, evaporation, and drying to isolate the ANF.

Quantitative Data

Parameter Value Reference

Yield of ANF 67% [1]

By-product
3,3'-diamino-4,4'-azofuroxide

(DAOAF)
[2][3]
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Workflow for the Synthesis of 3-Amino-4-nitrofurazan (ANF)

Reagent Preparation:
Mix 30% H₂O₂ and Na₂WO₄

Heating:
Heat mixture to 30°C

Addition:
Add DAF mixture to H₂O₂ mixture at 1 mL/min

Substrate Preparation:
Mix DAF and CH₃SO₃H

Reaction:
Stir for 3.5 hours

Work-up and Isolation:
Separate, wash, extract, evaporate, and dry

Product:
3-Amino-4-nitrofurazan (ANF)

Click to download full resolution via product page

Workflow for the Synthesis of 3-Amino-4-nitrofurazan (ANF)

Protocol 2: Synthesis of 3,4-Dinitraminofurazan
(DNAF)
This protocol outlines the direct nitration of the amino groups of 3,4-diaminofurazan (DAF) to

yield 3,4-dinitraminofurazan (DNAF), a highly energetic material. Caution: DNAF is a highly
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sensitive explosive and should be handled with extreme care using appropriate personal

protective equipment and in a laboratory equipped for handling energetic materials.

Experimental Protocol

The synthesis of DNAF involves the direct nitration of DAF using 100% nitric acid.[4][5]

Reaction Setup: In a reaction vessel suitable for low-temperature reactions, place 2 mL of

100% nitric acid (HNO₃) and cool it to -10°C.[5]

Substrate Addition: Slowly add 1.0 g (10 mmol) of 3,4-diaminofurazan (DAF) to the cold

nitric acid.[5]

Reaction Execution: Stir the reaction mixture at -10°C for 30 minutes. A white precipitate will

form during this time.[4][5]

Isolation: Isolate the precipitate by suction filtration.[4]

Washing and Drying: Wash the isolated solid with trifluoroacetic acid to remove impurities

and residual acid. Dry the product in the air.[4][5]

Quantitative Data

Parameter Value Reference

Yield of DNAF 66% [5]

Melting Point (Tₘ) 93°C [5]

Decomposition Temp (Tₔ) 99°C [5]

¹H NMR (s) δ 12.04 ppm [5]

¹³C NMR δ 147.5 ppm [5]
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Workflow for the Synthesis of 3,4-Dinitraminofurazan (DNAF)

Cooling:
Cool 100% HNO₃ to -10°C

Substrate Addition:
Slowly add DAF to cold HNO₃

Reaction:
Stir at -10°C for 30 min

Isolation:
Filter the precipitate

Washing and Drying:
Wash with trifluoroacetic acid and air dry

Product:
3,4-Dinitraminofurazan (DNAF)

Click to download full resolution via product page

Workflow for the Synthesis of 3,4-Dinitraminofurazan (DNAF)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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